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Compound of Interest

Compound Name: 2-Methoxybenzonitrile

Cat. No.: B147131

This document provides a comprehensive overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for 2-Methoxybenzonitrile. It is intended for researchers,
scientists, and professionals in drug development and other fields who may handle this
chemical. The information is compiled from various safety data sheets to ensure a thorough
understanding of the associated hazards and the necessary precautions.

Section 1: Chemical Identification and Physical
Properties

2-Methoxybenzonitrile, also known as o-methoxybenzonitrile or 2-cyanoanisole, is an organic
compound used as an intermediate in chemical synthesis.[1] Its fundamental identification and
physical characteristics are summarized below.

Table 1: Chemical Identification
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Identifier Value

CAS Number 6609-56-9[2][3]
EC Number 229-559-0[3]
Molecular Formula CsH7NOJ[4][5]
Molecular Weight 133.15 g/mol [4]

0-Methoxybenzonitrile, 2-Cyanoanisole, o-

Synonyms isonitri
Anisonitrile[2][3][4]

| Appearance | Clear colorless to light yellow liquid or low melting solid[5] |

Table 2: Physical and Chemical Properties

Property Value
Melting Point 24.5 °C - 25 °C[2]
- _ 135 °C at 12 mmHg[1] 256 °C 73 - 76 °C at 0.1
Boiling Point
torr[2]
Density 1.093 g/mL at 25 °CJ[1]
Flash Point 113 °C (235.4 °F) - closed cupl6]
Refractive Index n20/D 1.5465[1]

| Solubility | Slightly soluble in water |

Section 2: Hazard Identification and Classification

2-Methoxybenzonitrile is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides specific pictograms, signal
words, and statements to communicate these hazards.

Table 3: GHS Hazard Classification
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Category Information
Pictogram GHSO07 (Exclamation Mark)[7]
Signal Word Warning[3][7][8] or Danger

H302: Harmful if swallowed[3][4][8][9] H312:
Harmful in contact with skin[3][4][8][9] H331 /
H332: Toxic if inhaled / Harmful if inhaled[3][4][8]
Hazard Statements [9] H315: Causes skin irritation[3][4][71[8][9]
H319: Causes serious eye irritation[3][4][7]1[8][9]
H335: May cause respiratory irritation[3][6][7][8]

[9]

| Hazard Classes | Acute Toxicity, Oral (Category 4)[4][10] Acute Toxicity, Dermal (Category 4)
[4][10] Acute Toxicity, Inhalation (Category 3/4)[3][10] Skin Irritation (Category 2)[4][7] Serious
Eye Irritation (Category 2)[7][10] Specific target organ toxicity — single exposure (Category 3),
Respiratory system([6][7][10] |

Table 4: GHS Precautionary Statements
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Type P-Code

Prevention P261

Statement

Avoid breathing
dust/fumel/gas/mist/ivapors

Ispray.[3][7][8][°]

P264

Wash skin thoroughly after
handling.[10]

P270

Do not eat, drink or smoke

when using this product.[9][11]

P271

Use only outdoors or in a well-
ventilated area.[7][9][11]

P280

Wear protective
gloves/protective clothing/eye
protection/face protection.[3][7]
[BI[O1[11]

Response P301 + P310/ P312

IF SWALLOWED: Immediately
call a POISON
CENTER/doctor.[11] Call a
POISON CENTER or doctor if
you feel unwell.[9][10][12]

P302 + P352

IF ON SKIN: Wash with plenty
of soap and water.[7][9][10][11]

P304 + P340

IF INHALED: Remove person
to fresh air and keep
comfortable for breathing.[3][7]
[91[11]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[3][7][9][10]

P312

Call a POISON CENTER or

doctor if you feel unwell.[9]
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Type P-Code Statement

P330 Rinse mouth.[9][11]

Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[9][11]

P405 Store locked up.[3][10][11]

| Disposal | P501 | Dispose of contents/container to an approved waste disposal plant.[7][9] |

Section 3: Emergency Procedures and First Aid
Protocols

Immediate and appropriate first aid is critical in the event of exposure. The following protocols
are based on standard recommendations for this chemical.

General Protocol:
 In all cases of exposure, consult a physician.[3]
o Show the Safety Data Sheet to the medical professional in attendance.[3]

Experimental Protocol: First Aid for Inhalation

Immediately remove the affected individual from the area of exposure to fresh air.[2][3][10]
o Keep the person warm and at rest in a position comfortable for breathing.[3][7]
o If breathing is difficult, administer oxygen.[2][13]

e If the individual is not breathing, begin artificial respiration immediately.[2][3] Do not use the
mouth-to-mouth method if the substance was inhaled; use a proper respiratory medical
device.[2]

o Seek immediate medical attention.[3][10][13]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01293~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2019:54:05~~2-Methoxybenzonitrile~~
https://static.cymitquimica.com/products/10/pdf/sds-F636603.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01293~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2019:54:05~~2-Methoxybenzonitrile~~
https://static.cymitquimica.com/products/10/pdf/sds-F636603.pdf
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AC451340050&productDescription=2-AMINO-5-METHOXYBENZONI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F636603.pdf
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01293~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2019:54:05~~2-Methoxybenzonitrile~~
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0126249_EN.htm
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AC451340050&productDescription=2-AMINO-5-METHOXYBENZONI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0126249_EN.htm
https://pim-resources.coleparmer.com/sds/10510.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0126249_EN.htm
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0126249_EN.htm
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AC451340050&productDescription=2-AMINO-5-METHOXYBENZONI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/10510.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: First Aid for Skin Contact

Immediately remove all contaminated clothing and shoes.[2][11]

Wash the affected skin area immediately and thoroughly with plenty of soap and water for at
least 15-20 minutes.[2][3][7]

For minor contact, avoid spreading the material to unaffected skin.[2]
If skin irritation occurs or persists, seek medical advice.[10]

Wash contaminated clothing before reuse.[7][10]

Experimental Protocol: First Aid for Eye Contact

Immediately flush the eyes with large amounts of running water for at least 15-20 minutes,
holding the eyelids apart to ensure thorough rinsing.[2][3][7][10]

If present and easy to do, remove contact lenses.[3][7][10] Continue rinsing.

Consult an ophthalmologist or seek immediate medical attention.[3][7]

Experimental Protocol: First Aid for Ingestion

If the person is conscious, rinse their mouth thoroughly with water.[3][7][10]

Never give anything by mouth to an unconscious person.[3]

Do NOT induce vomiting.[11]

Call a physician or a poison control center immediately.[10][11]

Section 4: Fire and Explosion Hazard Data

While classified as a combustible liquid, 2-Methoxybenzonitrile requires preheating before

ignition can occur.[3]

Firefighting Protocol:

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB0126249_EN.htm
https://static.cymitquimica.com/products/10/pdf/sds-F636603.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0126249_EN.htm
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0126249_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC451340050&productDescription=2-AMINO-5-METHOXYBENZONI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC451340050&productDescription=2-AMINO-5-METHOXYBENZONI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB0126249_EN.htm
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC451340050&productDescription=2-AMINO-5-METHOXYBENZONI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC451340050&productDescription=2-AMINO-5-METHOXYBENZONI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC451340050&productDescription=2-AMINO-5-METHOXYBENZONI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F636603.pdf
https://www.fishersci.com/store/msds?partNumber=AC451340050&productDescription=2-AMINO-5-METHOXYBENZONI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F636603.pdf
https://www.benchchem.com/product/b147131?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-methoxybenzonitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder, or
carbon dioxide (CO2).[3][7][9]

e Specific Hazards: In a fire, irritating, corrosive, and/or toxic gases may be produced,
including carbon monoxide (CO), carbon dioxide (CO3z), and nitrogen oxides (NOXx).[2][9]
Vapors may be heavier than air and can spread along floors.[12]

o Protective Actions:

o Wear a positive pressure self-contained breathing apparatus (SCBA) and full chemical
protective clothing.[2][7][13]

o Move undamaged containers from the immediate hazard area if it can be done safely.[7]
o Do not allow fire-extinguishing water to enter drains or surface water.[7]

Section 5: Safe Handling and Storage Protocols

Proper handling and storage procedures are essential to minimize risk to personnel and the
environment. The following workflow and protocols outline the necessary steps for safe
management.
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Preparation

Start: Review SDS

1. Conduct Risk Assessment

2. Select Appropriate PPE

3. Prepare Ventilated Work Area

4. Handle Chemical
(Avoid contact & inhalation)

Post-Handling

5. Dispose of Waste
(Follow P501)

¢

6. Decontaminate Work Area & PPE

End: Wash Hands

General Laboratory Workflow for Handling 2-Methoxybenzonitrile

waste_disdisposal

Click to download full resolution via product page

Caption: General Laboratory Workflow for Handling 2-Methoxybenzonitrile
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Protocol for Safe Handling:

Avoid Contact: Prevent contact with skin, eyes, and clothing.[7]
Avoid Inhalation: Do not breathe vapors or mists.[7][13]
Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[7][13][14]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[7][10] Do
not eat, drink, or smoke in the work area.[9][11]

Clothing: Remove and wash contaminated clothing before reuse.[7]

Protocol for Safe Storage:

Container: Keep the container tightly closed when not in use.[9][13][15]
Location: Store in a cool, dry, and well-ventilated area.[7][13][15]
Security: Store in a locked-up area accessible only to authorized personnel.[3][10][11][12]

Incompatibilities: Keep away from incompatible substances such as strong oxidizing agents
and strong acids.[7][9]

Storage Class: This chemical falls under Storage Class 10 for combustible liquids.[6]

Section 6: Exposure Controls and Personal
Protection

Engineering controls and personal protective equipment (PPE) are required to prevent

exposure.

Engineering Controls:

Work should be conducted in a well-ventilated area.[7]

Mechanical exhaust systems or a chemical fume hood are recommended.[7][13]
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o A safety shower and eyewash station must be readily available and in close proximity to the
workstation.[7][15]

Table 5: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Wear tightly fitting safety goggles or
Eye/Face Protection eyeshields conforming to EN166 (EU) or
NIOSH (US) standards.[6][14]

Wear compatible, chemical-resistant gloves.[2]
Skin Protection [7] Wear appropriate protective clothing, such as

a lab coat, to prevent skin exposure.[2][7][13]

| Respiratory Protection | If ventilation is inadequate or exposure limits may be exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[7][13] For higher-risk
scenarios, a positive pressure self-contained breathing apparatus (SCBA) may be required.[2] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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